Cas no 1666111-39-2 (Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-)
Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
- CS-M2389
- (R)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide
- CS-17146
- AKOS037651626
- 1666111-39-2
- E82853
- N-[[(5R)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]acetamide
-
- Inchi: 1S/C16H19N3O5/c1-11(20)17-8-14-9-19(16(22)24-14)13-4-2-12(3-5-13)18-6-7-23-10-15(18)21/h2-5,14H,6-10H2,1H3,(H,17,20)/t14-/m1/s1
- InChI Key: ZINXMVCVGXRHDV-CQSZACIVSA-N
- SMILES: C(NC[C@H]1OC(=O)N(C2=CC=C(N3CCOCC3=O)C=C2)C1)(=O)C
Computed Properties
- Exact Mass: 333.13247072g/mol
- Monoisotopic Mass: 333.13247072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 88.2Ų
Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1060196-100mg |
(R)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide |
1666111-39-2 | 96% | 100mg |
¥22248.00 | 2024-08-09 | |
| 1PlusChem | 1P024VKF-100mg |
(R)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide |
1666111-39-2 | 98% | 100mg |
$2749.00 | 2023-12-20 | |
| Aaron | AR024VSR-100mg |
(R)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide |
1666111-39-2 | 96% | 100mg |
$2496.00 | 2025-02-13 |
Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- (CAS No. 1666111-39-2)
The compound Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-, with the CAS number 1666111-39-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes an acetamide group attached to a chiral oxazolidinone ring system. The presence of the morpholine moiety further enhances its potential for various applications in drug design and development.
The molecular structure of this compound is characterized by a central oxazolidinone ring, which is a five-membered lactam containing an oxygen atom. The stereochemistry at the 5R position plays a crucial role in determining the compound's properties and interactions. The acetamide group, attached via a methylene bridge, introduces additional functional diversity, making this compound a versatile building block in synthetic chemistry.
Recent studies have highlighted the potential of this compound as a substrate for enzymatic catalysis, particularly in the context of organocatalysis. The oxazolidinone ring is known to stabilize transition states in reactions involving carbonyl groups, making it an attractive component for designing catalysts with high enantioselectivity. Researchers have explored its use in asymmetric induction processes, where the chiral center at the 5R position facilitates the formation of enantiomerically enriched products.
In addition to its catalytic applications, this compound has shown promise in medicinal chemistry. Its ability to modulate protein-protein interactions has been investigated in the context of developing therapeutic agents targeting various diseases. The morpholine ring, which is a saturated heterocycle containing oxygen and nitrogen atoms, contributes to the compound's bioavailability and stability in physiological conditions.
The synthesis of Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- involves multi-step processes that highlight the principles of modern organic synthesis. Key steps include the formation of the oxazolidinone ring through cyclization reactions and subsequent functionalization to introduce the acetamide group. These steps require precise control over reaction conditions to ensure high yields and stereochemical integrity.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in biological systems.
In conclusion, Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]- (CAS No. 1666111-39
1666111-39-2 (Acetamide, N-[[(5R)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)